Cas no 18630-94-9 (4-methyl-4H-isoquinoline-1,3-dione)

• Product Name: 4-methyl-4H-isoquinoline-1,3-dione
• CAS No: 18630-94-9
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD09865157
• CID: 4624818
• PubChem ID: 90481769
• Update Time: 2025-09-28

4-methyl-4H-isoquinoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-Methylisoquinoline-1,3(2H,4H)-dione
• 4-METHYL-1,3(2H,4H)-ISOQUINOLINEDIONE
• 4-methyl-4H-isoquinoline-1,3-dione

• MDL： MFCD09865157
• Inchi： 1S/C10H9NO2/c1-6-7-4-2-3-5-8(7)10(13)11-9(6)12/h2-6H,1H3,(H,11,12,13)
• InChI Key： BGDGIJFKHZEBGN-UHFFFAOYSA-N
• SMILES： O=C1C(C)C2C=CC=CC=2C(N1)=O

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives 1,3-isoquinolinediones

Additional information on 4-methyl-4H-isoquinoline-1,3-dione

Recent Advances in the Study of 4-methyl-4H-isoquinoline-1,3-dione (CAS: 18630-94-9) in Chemical Biology and Pharmaceutical Research

4-methyl-4H-isoquinoline-1,3-dione (CAS: 18630-94-9) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique isoquinoline-1,3-dione scaffold, has been investigated for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic potential in various disease models.

One of the key areas of research involving 4-methyl-4H-isoquinoline-1,3-dione is its role as a modulator of cellular signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on specific kinases involved in inflammatory responses. The study utilized a combination of in vitro assays and molecular docking simulations to identify the binding interactions between 4-methyl-4H-isoquinoline-1,3-dione and its target proteins, providing valuable insights into its structure-activity relationship (SAR).

In addition to its anti-inflammatory properties, recent research has highlighted the potential of 4-methyl-4H-isoquinoline-1,3-dione as an anticancer agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study emphasized the importance of the methyl group at the 4-position in enhancing the compound's bioavailability and target specificity. Further in vivo studies are currently underway to evaluate its efficacy and safety in preclinical models.

The synthesis and optimization of 4-methyl-4H-isoquinoline-1,3-dione have also been a focus of recent research. A novel synthetic route, published in Organic Letters in 2023, offers a more efficient and scalable method for producing this compound and its derivatives. This advancement is expected to facilitate further pharmacological studies and the development of new drug candidates based on this scaffold. Researchers have also explored the use of green chemistry principles to minimize environmental impact during synthesis.

Despite these promising developments, challenges remain in the clinical translation of 4-methyl-4H-isoquinoline-1,3-dione. Issues such as pharmacokinetic properties, metabolic stability, and potential off-target effects need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to overcoming these hurdles and unlocking the full therapeutic potential of this compound.

In conclusion, 4-methyl-4H-isoquinoline-1,3-dione (CAS: 18630-94-9) represents a promising scaffold for drug discovery, with recent studies shedding light on its multifaceted biological activities and synthetic accessibility. Continued research in this area holds the potential to yield novel therapeutic agents for a range of diseases, from chronic inflammation to cancer. The integration of computational modeling, high-throughput screening, and medicinal chemistry approaches will be instrumental in advancing this field.